Pterosin D 3-O-glucoside
Pterosin D 3-O-glucoside
Pterosin D 3-O-glucoside is a natural product found in Pteridium aquilinum and Pteridium revolutum with data available.
Brand Name:
Vulcanchem
CAS No.:
84299-80-9
VCID:
VC21122006
InChI:
InChI=1S/C21H30O8/c1-9-7-12-14(10(2)11(9)5-6-22)18(27)21(3,4)19(12)29-20-17(26)16(25)15(24)13(8-23)28-20/h7,13,15-17,19-20,22-26H,5-6,8H2,1-4H3/t13-,15-,16+,17-,19-,20+/m1/s1
SMILES:
CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2OC3C(C(C(C(O3)CO)O)O)O)(C)C
Molecular Formula:
C21H30O8
Molecular Weight:
410.5 g/mol
Pterosin D 3-O-glucoside
CAS No.: 84299-80-9
Cat. No.: VC21122006
Molecular Formula: C21H30O8
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pterosin D 3-O-glucoside is a natural product found in Pteridium aquilinum and Pteridium revolutum with data available. |
|---|---|
| CAS No. | 84299-80-9 |
| Molecular Formula | C21H30O8 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | (3R)-6-(2-hydroxyethyl)-2,2,5,7-tetramethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3H-inden-1-one |
| Standard InChI | InChI=1S/C21H30O8/c1-9-7-12-14(10(2)11(9)5-6-22)18(27)21(3,4)19(12)29-20-17(26)16(25)15(24)13(8-23)28-20/h7,13,15-17,19-20,22-26H,5-6,8H2,1-4H3/t13-,15-,16+,17-,19-,20+/m1/s1 |
| Standard InChI Key | WGTDJCXEVHBDAH-UMYDBDEDSA-N |
| Isomeric SMILES | CC1=CC2=C(C(=C1CCO)C)C(=O)C([C@@H]2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)(C)C |
| SMILES | CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2OC3C(C(C(C(O3)CO)O)O)O)(C)C |
| Canonical SMILES | CC1=CC2=C(C(=C1CCO)C)C(=O)C(C2OC3C(C(C(C(O3)CO)O)O)O)(C)C |
| Appearance | Powder |
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